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Compound of Interest

Compound Name: Ethyl triacontanoate

Cat. No.: B1604637 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of ethyl triacontanoate, a long-chain fatty acid

ester. Adherence to these procedures is critical for maintaining a safe laboratory environment

and ensuring regulatory compliance.

Key Safety and Handling Information
Ethyl triacontanoate is generally considered to have low toxicity. However, as with any

chemical, appropriate safety precautions should be observed.[1] Before handling, it is crucial to

review the Safety Data Sheet (SDS) for the specific product in use.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is typically not required.[2]

Handling:

Avoid contact with skin and eyes.
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Prevent the formation of dust and aerosols.

Ensure adequate ventilation in areas where the compound is handled.[2]

Quantitative Data
The following table summarizes key quantitative data for ethyl triacontanoate, which is

essential for risk assessment and proper handling.

Property Value Reference

Molecular Formula C₃₂H₆₄O₂ [1]

Molecular Weight 480.85 g/mol [1]

Melting Point 67-69 °C [1]

Boiling Point 448.5 °C at 760 mmHg [1]

Flash Point 204.3 °C [1]

Density 0.858 g/cm³ [1]

Water Solubility Insoluble

WGK (Water Hazard Class) 3 (Germany) [1]

Step-by-Step Disposal Procedure
The proper disposal of ethyl triacontanoate must be conducted in accordance with local,

state, and federal regulations. The following is a general procedural workflow for laboratory

settings.

Waste Identification and Segregation:

Identify the waste as non-halogenated organic waste.

Segregate ethyl triacontanoate waste from other waste streams, particularly aqueous

and halogenated waste.

Containerization:
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Use a designated and properly labeled waste container for non-halogenated organic solids

or liquids, depending on the form of the waste.

The container must be made of a material compatible with ethyl triacontanoate.

Ensure the container is securely sealed to prevent leaks or spills.

Labeling:

Clearly label the waste container with "Ethyl Triacontanoate Waste" and any other

required hazard information as per your institution's and local regulations.

Storage:

Store the waste container in a designated, well-ventilated waste accumulation area.

Keep the storage area away from sources of ignition, as the compound is combustible.

Disposal:

Arrange for the collection of the waste by a licensed and approved chemical waste

disposal company.

Do not dispose of ethyl triacontanoate down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of ethyl
triacontanoate.

Caption: Logical workflow for the proper disposal of Ethyl Triacontanoate.

Experimental Protocols
While disposal itself is a regulated procedure rather than an experiment, the handling and

preparation for disposal should follow strict laboratory protocols to ensure safety.

Protocol for Handling Small Spills:
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Ensure Proper Ventilation: Immediately ensure the area is well-ventilated.

Wear Appropriate PPE: Don the necessary personal protective equipment, including gloves,

safety goggles, and a lab coat.

Contain the Spill: For solid spills, carefully sweep or scoop the material into a designated

waste container. For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or

earth) and place it in the chemical waste container.

Clean the Area: Decontaminate the spill area with a suitable solvent, followed by washing

with soap and water.

Dispose of Contaminated Materials: All materials used for cleanup should be disposed of as

chemical waste in the same manner as ethyl triacontanoate.

By adhering to these guidelines, laboratory professionals can manage ethyl triacontanoate
waste safely and responsibly, minimizing environmental impact and ensuring a secure working

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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